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Compound of Interest

Compound Name: 2-Bromoacrylamide

Cat. No.: B1589967

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and
reactivity of 2-Bromoacrylamide, a versatile reagent with significant applications in organic
synthesis and drug development.

Chemical Properties and Structure

2-Bromoacrylamide is a white crystalline solid at room temperature.[1] Its fundamental
properties are summarized below, providing a foundational understanding of its physical and
chemical nature.

Data Presentation: Quantitative Properties of 2-Bromoacrylamide
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Property Value Source(s)
Molecular Formula Cs3H4BrNO [2][3]
Molecular Weight 149.97 g/mol [3]
CAS Number 70321-36-7 [2113114]
Appearance White Crystalline Solid [1]
Melting Point 82-86°C
Boiling Point 125 °C @ 25 mmHg [5]
Solubility Soluble in water, alcohol, o
acetone
XLogP3 0.6 [21[3]
Topological Polar Surface Area  43.1 A2 [3]
Hydrogen Bond Donor Count 1 [2][3]
Hydrogen Bond Acceptor 1 Be

Count

Structural Identifiers

The unique structure of 2-Bromoacrylamide can be represented by several standard chemical
identifiers, crucial for database searches and computational modeling.[6][7][8]

« SMILES:C=C(C(=0)N)Br[2][3]
« INChl:InChI=1S/C3H4BrNO/c1-2(4)3(5)6/h1H2,(H2,5,6)[3]
« InChIKey:CWJILXOUWYUQFHL-UHFFFAOYSA-N[3]

Reactivity and Mechanisms

2-Bromoacrylamide'’s utility stems from its dual reactivity. It possesses both an electrophilic
a,B-unsaturated system and a labile bromine atom, making it a valuable building block in
organic chemistry.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL1442525.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoacrylamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoacrylamide
https://www.lookchem.com/ProductWholeProperty_LCPL1442525.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoacrylamide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4732271.htm
https://www.atsdr.cdc.gov/toxprofiles/tp203-c4.pdf
https://www.ncbi.nlm.nih.gov/books/NBK591431/table/ch4.tab2/
https://www.atsdr.cdc.gov/toxprofiles/tp203-c4.pdf
https://www.lookchem.com/ProductWholeProperty_LCPL1442525.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoacrylamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoacrylamide
https://www.lookchem.com/ProductWholeProperty_LCPL1442525.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoacrylamide
https://www.lookchem.com/ProductWholeProperty_LCPL1442525.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoacrylamide
https://www.benchchem.com/product/b1589967?utm_src=pdf-body
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=4553
https://chem.libretexts.org/Courses/University_of_Arkansas_Little_Rock/ChemInformatics_(2015)%3A_Chem_4399_5399/Text/5_Chemical_Identifiers
https://en.wikipedia.org/wiki/International_Chemical_Identifier
https://www.lookchem.com/ProductWholeProperty_LCPL1442525.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoacrylamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoacrylamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoacrylamide
https://www.benchchem.com/product/b1589967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Michael Acceptor

The electron-withdrawing nature of the amide and bromine atom polarizes the carbon-carbon
double bond, rendering the B-carbon electrophilic. This makes 2-bromoacrylamide an
excellent Michael acceptor. It readily undergoes conjugate addition reactions with a variety of
soft nucleophiles, such as thiols (e.g., cysteine residues in proteins), amines, and enolates.[9]
[10][11] This reaction is fundamental to its use as a covalent modifier in drug discovery.
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Reactants

2-Bromoacrylamide | \rchael Addition Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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